Cas no 185500-56-5 (Benzonitrile, 3-chloro-5-isothiocyanato-)
185500-56-5 structure
Product Name:Benzonitrile, 3-chloro-5-isothiocyanato-
CAS No:185500-56-5
MF:C8H3ClN2S
MW:194.640818834305
CID:3828708
PubChem ID:85708800
Update Time:2025-04-22
Benzonitrile, 3-chloro-5-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3-chloro-5-isothiocyanato-
- 3-chloro-5-isothiocyanatobenzonitrile
- 185500-56-5
- SCHEMBL19665608
- SY327935
- 5-Chloro-3-cyanophenyl Isothiocyanate
-
- Inchi: 1S/C8H3ClN2S/c9-7-1-6(4-10)2-8(3-7)11-5-12/h1-3H
- InChI Key: JCMMMTQDKNNHKH-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC(N=C=S)=CC(Cl)=C1
Computed Properties
- Exact Mass: 193.9705470Da
- Monoisotopic Mass: 193.9705470Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 68.2Ų
Benzonitrile, 3-chloro-5-isothiocyanato- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY327935-1g |
5-Chloro-3-cyanophenyl Isothiocyanate |
185500-56-5 | ≥95% | 1g |
¥9450.00 | 2025-04-17 |
Benzonitrile, 3-chloro-5-isothiocyanato- Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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